Cas no 701238-10-0 (4-{(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl-amino}benzoic acid)
4-{(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl-amino}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-(2-Oxobenzo[d]oxazol-3(2H)-yl)acetamido)benzoic acid
- MFCD05239761
- 4-[2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamido]benzoic acid
- AT-057/42424076
- 4-[[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]amino]benzoic acid
- H24132
- 4-(2-(2-Oxobenzo[d]oxazol-3(2H)-yl)acetamido)benzoicacid
- HMS1805M03
- CS-0315655
- CBKinase1_006087
- STK135300
- 4-[[(2-OXO-1,3-BENZOXAZOL-3(2H)-YL)ACETYL]AMINO]BENZOIC ACID
- CHEMBL1437279
- 701238-10-0
- ALBB-006551
- AKOS000265148
- NCGC00101645-01
- CBKinase1_018487
- BRD-K82128821-001-01-0
- 4-([(2-Oxo-1,3-benzoxazol-3(2h)-yl)acetyl]amino)benzoic acid
- 4-{[(2-OXO-1,3-BENZOXAZOL-3(2H)-YL)ACETYL]-AMINO}BENZOIC ACID
- 4-{[(2-oxo-1,3-benzoxazol-3(2H)-yl)acetyl]amino}benzoic acid
- 4-[2-(2-oxo-1,3-benzoxazol-3-yl)acetamido]benzoic acid
- LS-02331
- 4-{(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl-amino}benzoic acid
-
- MDL: MFCD05239761
- Inchi: 1S/C16H12N2O5/c19-14(17-11-7-5-10(6-8-11)15(20)21)9-18-12-3-1-2-4-13(12)23-16(18)22/h1-8H,9H2,(H,17,19)(H,20,21)
- InChI Key: IIDVFIODDVOIGB-UHFFFAOYSA-N
- SMILES: O1C(N(CC(NC2C=CC(C(=O)O)=CC=2)=O)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 312.07462149Da
- Monoisotopic Mass: 312.07462149Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 95.9Ų
4-{(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl-amino}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM524264-1g |
4-(2-(2-Oxobenzo[d]oxazol-3(2H)-yl)acetamido)benzoic acid |
701238-10-0 | 97% | 1g |
$320 | 2024-07-24 | |
| Matrix Scientific | 037855-500mg |
4-{[(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl]-amino}benzoic acid |
701238-10-0 | 500mg |
$189.00 | 2023-09-11 | ||
| abcr | AB406099-500 mg |
4-{[(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl]amino}benzoic acid |
701238-10-0 | 500MG |
€254.60 | 2023-02-03 | ||
| abcr | AB406099-1 g |
4-{[(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl]amino}benzoic acid |
701238-10-0 | 1g |
€322.50 | 2023-04-25 | ||
| abcr | AB406099-5 g |
4-{[(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl]amino}benzoic acid |
701238-10-0 | 5g |
€907.00 | 2023-04-25 | ||
| TRC | O021225-250mg |
4-{[(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl]-amino}benzoic acid |
701238-10-0 | 250mg |
$ 275.00 | 2022-06-03 | ||
| TRC | O021225-500mg |
4-{[(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl]-amino}benzoic acid |
701238-10-0 | 500mg |
$ 450.00 | 2022-06-03 | ||
| TRC | O021225-1000mg |
4-{[(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl]-amino}benzoic acid |
701238-10-0 | 1g |
$ 720.00 | 2022-06-03 | ||
| abcr | AB406099-500mg |
4-{[(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl]amino}benzoic acid; . |
701238-10-0 | 500mg |
€269.00 | 2025-04-17 | ||
| abcr | AB406099-1g |
4-{[(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl]amino}benzoic acid; . |
701238-10-0 | 1g |
€317.00 | 2025-04-17 |
4-{(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl-amino}benzoic acid Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 4-{(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl-amino}benzoic acid
4-{(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl-amino}benzoic Acid: A Comprehensive Overview
The compound with CAS No. 701238-10-0, known as 4-{(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl-amino}benzoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazole derivatives, which are widely studied for their potential applications in drug discovery and material science. The structure of this compound is characterized by a benzoxazole ring system fused with a benzoic acid moiety, making it a unique candidate for various chemical and biological studies.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield but also enhanced the purity of the compound, making it more suitable for downstream applications. The synthesis of 4-{(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl-amino}benzoic acid typically involves a multi-step process, including the formation of the benzoxazole core followed by functionalization to introduce the acetyl-amino and benzoic acid groups.
In terms of biological activity, this compound has demonstrated promising results in preliminary studies. Researchers have investigated its potential as a modulator of cellular signaling pathways, particularly those involved in inflammation and oxidative stress. For instance, recent studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to scavenge free radicals suggests its potential as an antioxidant agent.
The structural versatility of 4-{(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl-amino}benzoic acid makes it an ideal candidate for further modification to enhance its bioactivity. By introducing substituents at specific positions on the benzoxazole or benzoic acid moieties, researchers can tailor the compound's pharmacokinetic properties, such as solubility and bioavailability. These modifications are crucial for translating laboratory findings into clinically relevant therapeutics.
Moreover, computational chemistry tools have played a pivotal role in understanding the molecular interactions of this compound with biological targets. Advanced molecular docking studies have revealed that the compound interacts with key residues in target proteins through hydrogen bonding and hydrophobic interactions. These insights are invaluable for designing analogs with improved binding affinity and selectivity.
In conclusion, CAS No. 701238-10-0 represents a compelling molecule with diverse applications across multiple disciplines. Its unique structure, coupled with cutting-edge synthetic and analytical techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of medicine and materials science.
701238-10-0 (4-{(2-Oxo-1,3-benzoxazol-3(2H)-yl)acetyl-amino}benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)